5-Formylpyridine-2-boronic acid, hydrate
Overview
Description
Scientific Research Applications
- 5-Formylpyridine-2-boronic acid, hydrate serves as a valuable reagent in Suzuki coupling reactions. In these reactions, it pairs with various aryl or heteroaryl halides to form C-C bonds. Researchers use this method to synthesize complex organic molecules, including pharmaceuticals, agrochemicals, and materials .
- As a bifunctional reagent, this compound plays a crucial role in constructing π-extended heteroarylfuran systems. These systems often exhibit interesting electronic properties and find applications in organic electronics, optoelectronics, and photovoltaics .
- Researchers have employed 5-Formylpyridine-2-boronic acid, hydrate in the synthesis of stable dye-sensitized solar cells (DSSCs). DSSCs are promising alternatives to traditional silicon-based solar cells, and boronic acids contribute to enhancing their efficiency and stability .
- Boronic acids, including this compound, interact specifically with cis-diols (such as sugars) due to reversible covalent bonding. Researchers have developed sensors based on boronic acids for detecting glucose, nucleotides, and other analytes. These sensors have applications in clinical diagnostics, environmental monitoring, and biotechnology .
- The boron-containing moiety in 5-Formylpyridine-2-boronic acid, hydrate makes it interesting for materials chemistry. Researchers explore its use in designing functional materials, such as luminescent complexes, polymers, and metal-organic frameworks (MOFs) .
- Boronic acids can act as ligands in coordination chemistry. Researchers investigate their coordination behavior with transition metals, which can lead to novel catalysts for organic transformations. The unique electronic properties of boron contribute to their catalytic activity .
Suzuki Coupling Reactions
π-Extended Heteroarylfuran Systems
Dye-Sensitized Solar Cells (DSSCs)
Boronic Acid-Based Sensors
Materials Chemistry
Catalysis and Ligand Design
Safety and Hazards
properties
IUPAC Name |
(5-formylpyridin-2-yl)boronic acid;hydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BNO3.H2O/c9-4-5-1-2-6(7(10)11)8-3-5;/h1-4,10-11H;1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCLDLQBSWPNBNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=NC=C(C=C1)C=O)(O)O.O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60681551 |
Source
|
| Record name | (5-Formylpyridin-2-yl)boronic acid--water (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.95 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Formylpyridine-2-boronic acid, hydrate | |
CAS RN |
1217500-70-3 |
Source
|
| Record name | (5-Formylpyridin-2-yl)boronic acid--water (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60681551 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![(R)-1-(Imidazo[1,2-a]pyridin-6-yl)ethanamine](/img/structure/B1504171.png)
